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Compound of Interest

Compound Name: m-PEG4-(CH2)3-acid

Cat. No.: B609254 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of m-PEG4-(CH2)3-acid, a

heterobifunctional PEG linker crucial for bioconjugation and drug delivery applications. This

document outlines its chemical and physical properties, provides a detailed protocol for its

common application in conjugating to amine-containing molecules, and illustrates the

underlying chemical processes.

Core Properties of m-PEG4-(CH2)3-acid
m-PEG4-(CH2)3-acid, also known by its IUPAC name 2,5,8,11-tetraoxapentadecan-15-oic

acid, is a monodisperse polyethylene glycol (PEG) derivative. It features a methoxy-terminated

tetraethylene glycol spacer and a terminal carboxylic acid connected by a propyl (-(CH2)3-)

group.[1] This structure imparts hydrophilicity, which can enhance the solubility and stability of

conjugated molecules in aqueous environments.[1][2] The terminal carboxylic acid provides a

reactive handle for covalent attachment to primary amine groups, forming stable amide bonds.

[1][2]
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Property Value Reference

CAS Number 874208-84-1 [1]

Chemical Formula C11H22O6 [1]

Molecular Weight 250.29 g/mol [1]

Exact Mass 250.1416 [1]

IUPAC Name
2,5,8,11-tetraoxapentadecan-

15-oic acid
[1]

SMILES
COCCOCCOCCOCCCC(O)=

O
[1]

Purity Typically >98% [1]

Appearance Solid powder [1]

Solubility
Soluble in DCM, THF, DMF,

and DMSO
[3]

Storage

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C. Store in a dry,

dark place.

[1]

Experimental Protocols
Bioconjugation of m-PEG4-(CH2)3-acid to an Amine-
Containing Molecule via EDC/NHS Chemistry
This protocol details the steps for conjugating m-PEG4-(CH2)3-acid to a primary amine-

containing molecule, such as a protein, peptide, or small molecule drug, using 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).

Materials:

m-PEG4-(CH2)3-acid
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Amine-containing molecule (e.g., protein, peptide)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Quenching Solution: 1 M Tris-HCl, pH 8.5 or 1 M hydroxylamine, pH 8.5

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Desalting column or dialysis equipment for purification

Procedure:

Reagent Preparation:

Equilibrate m-PEG4-(CH2)3-acid, EDC, and NHS to room temperature before use.

Prepare a stock solution of m-PEG4-(CH2)3-acid in anhydrous DMF or DMSO.

Prepare fresh solutions of EDC and NHS in Activation Buffer immediately before use.

Activation of m-PEG4-(CH2)3-acid:

Dissolve m-PEG4-(CH2)3-acid in Activation Buffer.

Add a molar excess (typically 2-5 fold) of EDC and NHS to the m-PEG4-(CH2)3-acid
solution.

Incubate the reaction mixture for 15-30 minutes at room temperature to form the NHS-

ester intermediate.

Conjugation to the Amine-Containing Molecule:

Dissolve the amine-containing molecule in Coupling Buffer.
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Add the activated m-PEG4-(CH2)3-acid (from step 2) to the amine-containing molecule

solution. A molar excess of the PEG linker is typically used.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C. The optimal

reaction time may need to be determined empirically.

Quenching the Reaction:

Add the Quenching Solution to the reaction mixture to a final concentration of 10-50 mM.

Incubate for 15-30 minutes at room temperature to hydrolyze any unreacted NHS-ester.

Purification of the Conjugate:

Remove excess reagents and byproducts by dialysis against an appropriate buffer or by

using a desalting column.

The purified conjugate can be further analyzed by techniques such as SDS-PAGE, mass

spectrometry, or HPLC.

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Workflow for the bioconjugation of m-PEG4-(CH2)3-acid.
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Caption: Reaction pathway for EDC/NHS mediated amide bond formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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